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Compound of Interest

Compound Name: Ethaboxam

Cat. No.: B041704

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and mode of action of Ethaboxam, a thiazole carboxamide
fungicide. The information is intended for researchers, scientists, and professionals involved in
drug development and related fields.

Chemical Identity and Structure

Ethaboxam is the common name for the chemical N-(cyano-2-thienylmethyl)-4-ethyl-2-
(ethylamino)-5-thiazolecarboxamide. It is a synthetic, systemic fungicide belonging to the
thiazole carboxamide chemical family.[1][2] Ethaboxam possesses a chiral center and is used
as a racemic mixture of its (R) and (S) enantiomers.
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Identifier Value
RS)-N-(a-cyano-2-thenyl)-4-ethyl-2-

IUPAC Name (RS) (_ Y ) W Y )
(ethylamino)-1,3-thiazole-5-carboxamide

CAS Number 162650-77-3

Molecular Formula C14H16N40OS2

Molecular Weight

320.43 g/mol [3]

Canonical SMILES

CCC1=C(SC(=N1)NCC)C(=O)NC(C#N)C2=CC
=CS2

InChl Key

NQRFDNJEBWAUBL-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of Ethaboxam are crucial for understanding its environmental

fate and behavior, as well as its biological activity.

Property Value

Melting Point ~189 °C (decomposes)[4]
Boiling Point Decomposes before boiling
Density 1.323 + 0.06 g/cm3 (Predicted)[4]

Water Solubility

27.4 mg/L at 20 °C

Vapor Pressure

6.1 x 10~7 torr (8.1 x 10~> mPa) at 20-25 °C[3]

Octanol-Water Partition Coefficient (log Kow)

2.89 at 20 °C

Dissociation Constant (pKa)

3.6 (weak acid)

Experimental Protocols

The determination of the physicochemical properties of chemical substances like Ethaboxam

generally follows internationally recognized protocols, such as the OECD Guidelines for the
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Testing of Chemicals. These guidelines ensure data reliability and comparability across
different laboratories and regulatory bodies.[1][3][4][5][6]

e Melting Point: Determined using methods like the capillary tube method as described in
OECD Guideline 102.

o Water Solubility: Typically measured using the flask method or the column elution method,
following OECD Guideline 105.

e Vapor Pressure: Can be determined by methods such as the vapor pressure balance, gas
saturation, or effusion methods outlined in OECD Guideline 104.

e Octanol-Water Partition Coefficient (Kow): The shake-flask method is a common technique,
as detailed in OECD Guideline 107. HPLC methods (OECD Guideline 117) can also be
used.

o Density: Determined using methods such as the oscillating densitometer or pycnometer
method according to OECD Guideline 109.

Mode of Action and Signaling Pathway

Ethaboxam's primary mode of action is the disruption of B-tubulin assembly during mitosis in
oomycetes.[2] This interference with microtubule formation leads to the inhibition of cell division
and ultimately the death of the pathogen.[7] Studies have shown that Ethaboxam specifically
targets microtubule integrity in Phytophthora infestans, while not affecting the microtubules in
fungi like Aspergillus nidulans or mammalian cells, indicating a high degree of specificity.[8] It is
classified under FRAC (Fungicide Resistance Action Committee) Group 22.[2]
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Caption: Mode of Action of Ethaboxam.

Experimental Workflow: Fungicide Sensitivity
Testing

A common experimental workflow to assess the sensitivity of a pathogen to a fungicide like
Ethaboxam involves determining the effective concentration (ECso) that inhibits 50% of its
growth.
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Caption: General workflow for fungicide sensitivity testing.
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Detailed Methodology for Fungicide Sensitivity Testing

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b041704?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A representative protocol for determining the ECso value of Ethaboxam against an oomycete
pathogen is as follows:

e Preparation of Fungicide Stock Solution: A stock solution of Ethaboxam is prepared in a
suitable solvent (e.g., dimethyl sulfoxide - DMSO) at a high concentration.

e Preparation of Growth Medium: A suitable growth medium for the target pathogen, such as
potato dextrose agar (PDA), is prepared and autoclaved.

o Amendment of Medium: The autoclaved medium is cooled to approximately 50-55 °C. The
Ethaboxam stock solution is then added to the molten agar to achieve a series of final
concentrations (e.g., 0.01, 0.1, 1, 10, 100 pg/mL). A control medium with only the solvent is
also prepared. The amended agar is then poured into petri dishes.

 Inoculation: A mycelial plug of a specific diameter (e.g., 5 mm) is taken from the margin of an
actively growing culture of the pathogen and placed in the center of each Ethaboxam-
amended and control plate.

¢ Incubation: The inoculated plates are incubated at an optimal temperature for the pathogen's
growth (e.g., 25 °C) in the dark.

o Data Collection: The diameter of the fungal colony is measured in two perpendicular
directions at regular intervals until the colony in the control plate reaches the edge of the
dish.

» Data Analysis: The percentage of mycelial growth inhibition is calculated for each
concentration relative to the control. The ECso value is then determined by probit analysis or
by regressing the inhibition percentage against the logarithm of the fungicide concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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